Cas no 2172479-00-2 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid
• CAS No: 2172479-00-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5564095
• PubChem ID: 165570083
• Update Time: 2025-05-19

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}cyclohexane-1-carboxylic acid
• 2171263-97-9
• EN300-1570958
• 2172479-00-2
• EN300-1541472
• (1s,4s)-4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}cyclohexane-1-carboxylic acid
• 2171270-81-6
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}cyclohexane-1-carboxylic acid
• EN300-1544147
• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid

• Inchi： 1S/C27H32N2O6/c30-25(29-19-11-9-18(10-12-19)26(31)32)13-15-34-16-14-28-27(33)35-17-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,18-19,24H,9-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NECFXWZYXMDCFM-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid

Comprehensive Analysis of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid (CAS No. 2172479-00-2)

The compound 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid (CAS No. 2172479-00-2) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a cyclohexane carboxylic acid backbone and an Fmoc-protected aminoethoxy side chain, makes it a valuable building block in drug discovery and biomaterials research. Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted its significance, as researchers seek efficient methods to incorporate non-natural amino acids into therapeutic peptides.

In the context of AI-driven drug design, this compound has garnered attention due to its compatibility with automated synthesis platforms. The Fmoc group serves as a temporary protecting group, enabling precise control during stepwise peptide assembly. This aligns with the growing demand for high-throughput screening and precision medicine, where customized peptide sequences are essential. Additionally, its cyclohexane ring contributes to enhanced metabolic stability, a critical factor in peptide-based therapeutics targeting chronic diseases.

The CAS No. 2172479-00-2 compound is also pivotal in bioconjugation chemistry, particularly for linking peptides to nanoparticles or antibody-drug conjugates (ADCs). Its carboxylic acid moiety allows for facile coupling with amines or hydroxyl groups, a feature exploited in targeted drug delivery systems. With the rise of personalized oncology, such conjugates are increasingly explored for their ability to minimize off-target effects. Furthermore, the compound’s water-soluble properties make it suitable for aqueous-phase reactions, addressing a key challenge in green chemistry initiatives.

From a synthetic chemistry perspective, the compound’s ether linkage and spacer arm (ethoxypropanamido) provide flexibility in designing peptide mimetics. This is particularly relevant for GPCR-targeted drugs, where rigid scaffolds often limit binding affinity. Recent publications have emphasized its role in developing allosteric modulators, a hot topic in neurological disorder research. Moreover, its Fmoc deprotection under mild conditions (e.g., piperidine) ensures compatibility with sensitive functional groups, a recurring theme in user-generated queries about peptide synthesis troubleshooting.

In summary, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid represents a versatile tool for modern biopharmaceutical R&D. Its applications span from peptide vaccines to smart biomaterials, reflecting the compound’s adaptability to evolving scientific trends. As computational chemistry and machine learning continue to reshape molecular design, this derivative is poised to remain a cornerstone in innovative therapeutic development.